Cas no 2248202-48-2 (Cyclobutaneethanol, 3-fluoro-β-methyl-, (βR)-)
2248202-48-2 structure
Product Name:Cyclobutaneethanol, 3-fluoro-β-methyl-, (βR)-
CAS No:2248202-48-2
MF:C7H13FO
MW:132.175925970078
CID:5107058
Update Time:2023-08-23
Cyclobutaneethanol, 3-fluoro-β-methyl-, (βR)- Chemical and Physical Properties
Names and Identifiers
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- Cyclobutaneethanol, 3-fluoro-β-methyl-, (βR)-
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- Inchi： 1S/C7H13FO/c1-5(4-9)6-2-7(8)3-6/h5-7,9H,2-4H2,1H3/t5-,6?,7?/m0/s1
- InChI Key： WBMNVZQIBBLDNW-VTSJMVTISA-N
- SMILES： C1([C@@H](C)CO)CC(F)C1
Experimental Properties
- Density: 1.01±0.1 g/cm3(Predicted)
- Boiling Point: 173.7±13.0 °C(Predicted)
- pka: 14.99±0.10(Predicted)
Cyclobutaneethanol, 3-fluoro-β-methyl-, (βR)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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